Cas no 1354921-15-5 (5-(Hydroxymethyl)-4-methylnicotinonitrile)

• Product Name: 5-(Hydroxymethyl)-4-methylnicotinonitrile
• CAS No: 1354921-15-5
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 4827000
• PubChem ID: 118434757
• Update Time: 2025-05-27

5-(Hydroxymethyl)-4-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Hydroxymethyl)-4-methylnicotinonitrile
• 3-Pyridinecarbonitrile, 5-(hydroxymethyl)-4-methyl-
• OCC=1C=NC=C(C#N)C1C
• AK00741910

• Inchi： 1S/C8H8N2O/c1-6-7(2-9)3-10-4-8(6)5-11/h3-4,11H,5H2,1H3
• InChI Key： LUSSGBZHQDULIF-UHFFFAOYSA-N
• SMILES： OCC1C=NC=C(C#N)C=1C

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.9

Additional information on 5-(Hydroxymethyl)-4-methylnicotinonitrile

Comprehensive Overview of 5-(Hydroxymethyl)-4-methylnicotinonitrile (CAS No. 1354921-15-5): Properties, Applications, and Research Insights

5-(Hydroxymethyl)-4-methylnicotinonitrile (CAS No. 1354921-15-5) is a specialized organic compound belonging to the nicotinonitrile derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including a hydroxymethyl group and a methyl-substituted pyridine ring. Its molecular formula, C₈H₈N₂O, and moderate polarity make it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting enzyme inhibitors or modulating metabolic pathways.

In recent years, the demand for high-purity nitrile derivatives like 5-(Hydroxymethyl)-4-methylnicotinonitrile has surged, driven by advancements in precision medicine and green chemistry. A 2023 study highlighted its role as a precursor in developing non-toxic agrochemicals, aligning with the global shift toward sustainable farming. Users searching for "nicotinonitrile applications" or "CAS 1354921-15-5 suppliers" often seek data on its synthetic routes, solubility profiles (e.g., in DMSO or ethanol), and stability under various pH conditions—key topics addressed below.

The compound’s structure-activity relationship (SAR) has been a focal point in medicinal chemistry. Its hydroxymethyl moiety enhances water solubility, while the nitrile group offers reactivity for further functionalization, such as cyclization or amidation. These traits are critical for designing CNS-targeting drugs, as noted in patents filed by major pharma companies. SEO analytics reveal trending queries like "how to synthesize 5-(Hydroxymethyl)-4-methylnicotinonitrile" and "safety data sheet for CAS 1354921-15-5," reflecting user interest in practical synthesis and handling protocols.

From a commercial perspective, 5-(Hydroxymethyl)-4-methylnicotinonitrile is classified as a fine chemical, with suppliers emphasizing >98% HPLC purity for research-grade batches. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed for quality control. Environmental concerns have also spurred studies on its biodegradability, with preliminary results suggesting low ecotoxicity—a factor increasingly prioritized by regulators and industry stakeholders.

Emerging applications include its use in photoactive materials for organic electronics, leveraging its conjugated π-system. This aligns with the broader trend of "bio-based materials" searches, which grew by 40% in 2023. Future research may explore its potential in catalysis or as a ligand in metal-organic frameworks (MOFs), areas gaining traction in academic literature.

In summary, 5-(Hydroxymethyl)-4-methylnicotinonitrile (CAS No. 1354921-15-5) exemplifies the intersection of innovation and sustainability in modern chemistry. Its multifaceted utility—from pharmaceutical intermediates to green agrochemicals—ensures its relevance in both industrial and academic settings. For researchers, staying updated on its patent landscape and scalable synthesis methods remains essential to harnessing its full potential.